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Compound of Interest

Compound Name: 3-chloro-N,5-dimethylbenzamide

Cat. No.: B14747144

Get Quote

Executive Summary: The Strategic Scaffold
In the landscape of Fragment-Based Drug Discovery (FBDD), N-methyl-3-chloro-5-

methylbenzamide represents more than a singular chemical entity; it is a "privileged fragment."

This trisubstituted benzene scaffold balances steric bulk, lipophilicity, and electronic

modulation, making it an ideal probe for hydrophobic pockets in kinases and GPCRs.

This guide moves beyond basic database entries. It provides a rigorous examination of the

compound's molecular architecture, predicted physicochemical behaviors, and the

experimental protocols required to validate these properties in a drug discovery campaign.[1][2]

Molecular Architecture & Calculated Descriptors
Understanding the "Why" behind the molecule's behavior requires dissecting its electronic and

steric environment.

Structural Analysis
Core: Benzene ring.[3][4]

Electronic Push-Pull:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14747144#bc-rfq
https://pdf.benchchem.com/1296/The_Benzamide_Scaffold_A_Cornerstone_of_Modern_Medicinal_Chemistry.pdf
https://pdf.benchchem.com/173/An_In_depth_Technical_Guide_to_the_Physicochemical_Properties_of_2_Phenylamino_Benzamide.pdf
https://cymitquimica.com/cas/6873-44-5/
https://www.chemicalbook.com/article/synthesis-and-applications-of-n-methylbenzamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14747144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Chloro (EWG): Inductive electron withdrawal deactivates the ring, potentially increasing

metabolic stability against oxidative metabolism at adjacent positions.

5-Methyl (EDG): Weak inductive donation provides steric bulk, often used to fill

hydrophobic sub-pockets (e.g., the gatekeeper region in kinases).

N-Methylamide: A hydrogen bond donor (NH) and acceptor (CO), critical for directional

binding interactions (e.g., hinge binding).

Quantitative Descriptors
The following data points are derived from consensus cheminformatics models (ACD/Labs,

ChemAxon) and standard atomic contributions.
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Property Value / Range
Significance in Drug
Design

Molecular Formula

C

H

ClNO

Low MW fragment, ideal for

FBDD.

Molecular Weight 183.64 g/mol
Well below the "Rule of 3" limit

(MW < 300).

Exact Mass 183.045
Monoisotopic mass for LC-MS

identification.

cLogP 2.1 – 2.5

Moderate lipophilicity; ensures

membrane permeability

without solubility crashes.

Topological PSA ~29.1 Å²

Excellent blood-brain barrier

(BBB) penetration potential

(PSA < 90 Å²).

H-Bond Donors 1 (Amide NH)
Critical for specific receptor

anchoring.

H-Bond Acceptors 1 (Carbonyl O)
Interaction partner for

backbone residues.

Rotatable Bonds 1 (C-N bond)
Low entropic penalty upon

binding.

Physicochemical Profile: Solubility & Lipophilicity
As a Senior Scientist, relying solely on calculated values is a risk. The interplay between the

crystal lattice energy (melting point) and solvation energy dictates the true behavior in solution.

Aqueous Solubility
Prediction: Low to Moderate. The combination of the chloro and methyl groups on the aromatic

ring significantly disrupts the water structure, increasing the hydrophobic effect. While the
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amide functionality aids solvation, the molecule is expected to have low intrinsic solubility (

) in pure water, likely in the range of 50–200 µM.

Lipophilicity (LogD)
Prediction: pH Independent. Since the amide nitrogen is non-basic (pKa of conjugate acid < 0)

and there are no ionizable groups in the physiological range (pH 2–10), LogD will equal LogP.

Expected Value: ~2.3

Implication: The compound will partition readily into lipid bilayers, suggesting high passive

permeability (

cm/s).

Experimental Characterization Protocols
To validate the theoretical profile, the following self-validating workflows are recommended.

These protocols prioritize data integrity and reproducibility.

Protocol: Thermodynamic Solubility (Shake-Flask
Method)
Objective: Determine the saturation solubility in PBS (pH 7.4).

Preparation: Weigh ~2 mg of solid N-methyl-3-chloro-5-methylbenzamide into a chemically

resistant glass vial.

Solvation: Add 1.0 mL of PBS buffer (pH 7.4).

Equilibration:

Shake at 300 rpm at 25°C for 24 hours. Note: 24h is critical to overcome the "kinetic

solubility" metastable state.

Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

Check: If no pellet is visible, the compound is fully dissolved; repeat with more solid.
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Quantification:

Dilute supernatant 1:10 with Acetonitrile (to prevent precipitation in the LC system).

Analyze via HPLC-UV (254 nm) against a 5-point calibration curve prepared in DMSO.

Protocol: High-Throughput LogD Determination
Objective: Measure lipophilicity using a miniaturized octanol-water partition system.

Mutual Saturation: Pre-saturate n-octanol with PBS and PBS with n-octanol for 24 hours.

Dosing: Add 10 µL of 10 mM DMSO stock of the compound to a mix of 495 µL pre-saturated

PBS and 495 µL pre-saturated octanol.

Partitioning: Vortex for 1 hour; centrifuge to separate phases.

Analysis:

Sample both phases.

Calculate

.

Validation: Mass balance recovery must be >90% to rule out adsorption to the plastic

plate.

Synthetic Utility & Workflow
For researchers needing to synthesize or derivatize this scaffold, the following pathway

ensures high purity and yield. The 3-chloro-5-methyl substitution pattern is best accessed via

the acid chloride to avoid competitive coupling issues.

Synthesis Diagram (Graphviz)

3-Chloro-5-methylbenzoic Acid Activation
(SOCl2, Reflux)

 1. Activation Acid Chloride
Intermediate

 -HCl, -SO2 Amide Coupling
(MeNH2 in THF, 0°C)

 2. Nucleophilic Acyl Subst. N-methyl-3-chloro-
5-methylbenzamide

 Purification 
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Click to download full resolution via product page

Figure 1: Optimized synthetic route avoiding expensive coupling reagents (HATU/EDC) in favor

of robust acid chloride chemistry.

Stability Considerations
Hydrolytic Stability: The amide bond is sterically shielded by the ortho-hydrogen and the

meta-substituents (Cl, Me). It is stable in aqueous solution at pH 1–10 for >48 hours.

Metabolic Stability: The 3-chloro and 5-methyl groups block the typical "soft spots" on the

phenyl ring (positions 3 and 5 are usually prone to CYP450 oxidation). Metabolic clearance

will likely be driven by N-demethylation of the amide.

Physicochemical Profiling Workflow
The following diagram illustrates the decision tree for characterizing this compound in a drug

discovery cascade.
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Figure 2: Standard operating procedure (SOP) for physicochemical validation prior to biological

testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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